Cas no 283167-37-3 (L-Histidinamide,N-acetyl-L-histidylglycyl-N-methyl-)

• Product Name: L-Histidinamide,N-acetyl-L-histidylglycyl-N-methyl-
• CAS No: 283167-37-3
• MF: C₁₇H₂₄N₈O₄
• MW: 404.423662185669
• CID: 248408
• PubChem ID: 90471256
• Update Time: 2025-04-19

L-Histidinamide,N-acetyl-L-histidylglycyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• L-Histidinamide,N-acetyl-L-histidylglycyl-N-methyl-
• AC-HIS-GLY-HIS-NHME
• (2S)-2-acetamido-3-(1H-imidazol-5-yl)-N-[2-[[(2S)-3-(1H-imidazol-5-yl)-1-(methylamino)-1-oxopropan-2-yl]amino]-2-oxoethyl]propanamide
• (S)-N-(2-((S)-3-(1H-imidazol-4-yl)-1-(methylamino)-1-oxopropan-2-ylamino)-2-oxoethyl)-2-acetamido-3-(1H-imidazol-4-yl)propanamide
• 283167-37-3

• Inchi： 1S/C17H24N8O4/c1-10(26)24-14(4-12-6-20-9-23-12)17(29)21-7-15(27)25-13(16(28)18-2)3-11-5-19-8-22-11/h5-6,8-9,13-14H,3-4,7H2,1-2H3,(H,18,28)(H,19,22)(H,20,23)(H,21,29)(H,24,26)(H,25,27)/t13-,14-/m0/s1
• InChI Key： NFXHCWYPSBRYOI-KBPBESRZSA-N
• SMILES： O=C([C@H](CC1=CN=CN1)NC(C)=O)NCC(N[C@H](C(NC)=O)CC1=CN=CN1)=O

Computed Properties

• Exact Mass: 404.19200
• Monoisotopic Mass: 404.19205128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 174Ų

Experimental Properties

• PSA: 173.76000
• LogP: -0.66670